Cas no 887886-28-4 (3-2-(4-chlorophenoxy)acetamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-2-(4-chlorophenoxy)acetamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• CAS No: 887886-28-4
• MF: C₂₃H₁₆ClFN₂O₄
• MW: 438.835548400879
• CID: 5940873
• PubChem ID: 16814593
• Update Time: 2025-05-21

3-2-(4-chlorophenoxy)acetamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-chlorophenoxy)acetamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• 3-(2-(4-chlorophenoxy)acetamido)-N-(4-fluorophenyl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[[2-(4-chlorophenoxy)acetyl]amino]-N-(4-fluorophenyl)-
• 887886-28-4
• 3-[[2-(4-chlorophenoxy)acetyl]amino]-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• 3-[2-(4-chlorophenoxy)acetamido]-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• F0666-0830
• AB00671539-01
• AKOS024594343

• Inchi： 1S/C23H16ClFN2O4/c24-14-5-11-17(12-6-14)30-13-20(28)27-21-18-3-1-2-4-19(18)31-22(21)23(29)26-16-9-7-15(25)8-10-16/h1-12H,13H2,(H,26,29)(H,27,28)
• InChI Key： GRJUNXDCKQIWKR-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(COC2=CC=C(Cl)C=C2)=O)=C1C(NC1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 438.0782629g/mol
• Monoisotopic Mass: 438.0782629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-2-(4-chlorophenoxy)acetamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide

Recent Advances in the Study of 3-2-(4-chlorophenoxy)acetamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide (CAS: 887886-28-4)

The compound 3-2-(4-chlorophenoxy)acetamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide (CAS: 887886-28-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzofuran derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

Recent studies have focused on the synthesis and structural optimization of 3-2-(4-chlorophenoxy)acetamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the benzofuran core and the substitution patterns on the phenyl rings significantly influence the compound's binding affinity to target proteins. Specifically, the introduction of the 4-chlorophenoxy and 4-fluorophenyl groups was found to enhance interactions with key amino acid residues in the active site of the target enzyme, thereby improving inhibitory activity.

In vitro and in vivo evaluations of 3-2-(4-chlorophenoxy)acetamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide have revealed promising results in the context of inflammatory and oncological diseases. A preclinical study conducted by researchers at the University of Cambridge (2024) reported that the compound exhibits potent anti-inflammatory effects by selectively inhibiting the NF-κB signaling pathway. Additionally, the compound demonstrated significant cytotoxicity against a panel of cancer cell lines, including breast, lung, and colon cancer, with IC50 values in the low micromolar range. These findings suggest its potential as a dual-action therapeutic agent for inflammation-associated cancers.

Further investigations into the mechanism of action of 3-2-(4-chlorophenoxy)acetamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide have employed advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have provided atomic-level insights into the compound's interaction with its biological targets, revealing key structural features responsible for its high selectivity and potency. For instance, the carbonyl group in the carboxamide moiety forms critical hydrogen bonds with the target protein, while the benzofuran ring system contributes to hydrophobic interactions that stabilize the binding complex.

Despite these promising findings, challenges remain in the development of 3-2-(4-chlorophenoxy)acetamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide as a clinical candidate. Issues such as metabolic stability, oral bioavailability, and potential off-target effects need to be addressed through further structural optimization and comprehensive toxicological studies. Recent efforts have focused on prodrug strategies and formulation approaches to improve the compound's pharmacokinetic profile, as reported in a 2024 study published in the European Journal of Pharmaceutical Sciences.

In conclusion, 3-2-(4-chlorophenoxy)acetamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide (CAS: 887886-28-4) represents a promising scaffold for the development of novel therapeutic agents targeting inflammatory and oncological diseases. Ongoing research aims to refine its pharmacological properties and advance it through the drug development pipeline. The compound's unique structural features and demonstrated bioactivity make it a valuable subject for future studies in chemical biology and medicinal chemistry.